2-(6-(Phenylthio)pyridin-3-yl)pyrrolidine-1-carbaldehyde
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Overview
Description
2-(6-(Phenylthio)pyridin-3-yl)pyrrolidine-1-carbaldehyde is a complex organic compound that features a pyrrolidine ring, a pyridine ring, and a phenylthio group
Preparation Methods
The synthesis of 2-(6-(Phenylthio)pyridin-3-yl)pyrrolidine-1-carbaldehyde typically involves multi-step organic reactions. One common method starts with the preparation of the pyrrolidine ring, which can be synthesized from S-proline via chloroacetylation followed by amidation . The pyridine ring is then introduced through a nucleophilic substitution reaction, where a phenylthio group is attached to the pyridine ring . The final step involves the formation of the carbaldehyde group through oxidation reactions .
Chemical Reactions Analysis
2-(6-(Phenylthio)pyridin-3-yl)pyrrolidine-1-carbaldehyde undergoes various chemical reactions, including:
Scientific Research Applications
2-(6-(Phenylthio)pyridin-3-yl)pyrrolidine-1-carbaldehyde has several applications in scientific research:
Medicinal Chemistry: It serves as a scaffold for the development of new drugs targeting various diseases.
Organic Synthesis: It is used as an intermediate in the synthesis of more complex organic molecules.
Biological Studies: It is employed in the study of enzyme inhibition and protein-ligand interactions.
Mechanism of Action
The mechanism of action of 2-(6-(Phenylthio)pyridin-3-yl)pyrrolidine-1-carbaldehyde involves its interaction with specific molecular targets. The phenylthio group can form covalent bonds with nucleophilic amino acid residues in proteins, leading to enzyme inhibition . The pyrrolidine and pyridine rings contribute to the binding affinity and specificity of the compound for its targets .
Comparison with Similar Compounds
2-(6-(Phenylthio)pyridin-3-yl)pyrrolidine-1-carbaldehyde can be compared with other similar compounds, such as:
2-(6-Phenoxypyridin-3-yl)pyrrolidine-1-carbaldehyde: This compound has a phenoxy group instead of a phenylthio group, which affects its reactivity and biological activity.
2-(Phenylthio)pyrrolidin-3-one: This compound lacks the pyridine ring and has different chemical properties and applications.
The uniqueness of this compound lies in its combination of the pyrrolidine, pyridine, and phenylthio groups, which confer specific chemical reactivity and biological activity .
Properties
Molecular Formula |
C16H16N2OS |
---|---|
Molecular Weight |
284.4 g/mol |
IUPAC Name |
2-(6-phenylsulfanylpyridin-3-yl)pyrrolidine-1-carbaldehyde |
InChI |
InChI=1S/C16H16N2OS/c19-12-18-10-4-7-15(18)13-8-9-16(17-11-13)20-14-5-2-1-3-6-14/h1-3,5-6,8-9,11-12,15H,4,7,10H2 |
InChI Key |
ZJBLZKTWKBBFQN-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(N(C1)C=O)C2=CN=C(C=C2)SC3=CC=CC=C3 |
Origin of Product |
United States |
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